Cas no 67097-50-1 (Benzeneacetic acid, 4-(ethoxycarbonyl)-)

Benzeneacetic acid, 4-(ethoxycarbonyl)- structure
67097-50-1 structure
Product Name:Benzeneacetic acid, 4-(ethoxycarbonyl)-
CAS No:67097-50-1
MF:C11H12O4
MW:208.210583686829
CID:395376
PubChem ID:10679857
Update Time:2025-04-19

Benzeneacetic acid, 4-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-(ethoxycarbonyl)-
    • 2-(4-(ethoxycarbonyl)phenyl)acetic acid
    • 2-(4-ethoxycarbonylphenyl)acetic acid
    • Benzeneacetic acid, 4-(ethoxycarbonyl)
    • FWDNFSHDHQPHIP-UHFFFAOYSA-N
    • 2-(4-(ethoxycarbonyl)phenyl)aceticacid
    • 4-(Ethoxycarbonyl)phenylacetic Acid
    • ethyl 4-(carboxymethyl)benzoate
    • SCHEMBL481332
    • 4-(Ethoxycarbonyl)-benzeneacetic acid
    • AS-53663
    • SY244965
    • P16842
    • 67097-50-1
    • DTXSID90443402
    • MFCD13192582
    • 4-carboxymethyl-benzoic acid ethyl ester
    • AKOS022649293
    • DB-364010
    • Inchi: 1S/C11H12O4/c1-2-15-11(14)9-5-3-8(4-6-9)7-10(12)13/h3-6H,2,7H2,1H3,(H,12,13)
    • InChI Key: FWDNFSHDHQPHIP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)CC(=O)O)=O

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6

Benzeneacetic acid, 4-(ethoxycarbonyl)- Pricemore >>

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